1-benzyl-5,5-diethylpyrrolidin-3-amine
Overview
Description
1-Benzyl-5,5-diethylpyrrolidin-3-amine (1-BDEPA) is a synthetic compound that has been used in scientific research for a variety of purposes. Its unique structure and properties make it a useful tool for a range of applications, including drug discovery, drug delivery, and biochemistry. This article will discuss the synthesis method of 1-BDEPA, its scientific research applications, its mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions.
Scientific Research Applications
1-benzyl-5,5-diethylpyrrolidin-3-amine has been used in scientific research for a variety of purposes. It has been used as a model compound to study the structure and properties of amines and as a tool in drug discovery. It has also been used to study the mechanism of action of drugs and to develop drug delivery systems.
Mechanism of Action
1-benzyl-5,5-diethylpyrrolidin-3-amine is believed to interact with a range of receptors, including serotonin and dopamine receptors. It has been shown to modulate the activity of these receptors and to influence the release of neurotransmitters.
Biochemical and Physiological Effects
1-benzyl-5,5-diethylpyrrolidin-3-amine has been shown to have a range of biochemical and physiological effects. It has been shown to modulate the activity of serotonin and dopamine receptors and to influence the release of neurotransmitters. It has also been shown to have an effect on the cardiovascular system, the immune system, and the nervous system.
Advantages and Limitations for Laboratory Experiments
1-benzyl-5,5-diethylpyrrolidin-3-amine has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. It has a wide range of applications and is a useful tool for drug discovery and drug delivery. However, it is important to note that 1-benzyl-5,5-diethylpyrrolidin-3-amine is a synthetic compound and should be handled with caution.
Future Directions
1-benzyl-5,5-diethylpyrrolidin-3-amine has potential applications in drug discovery and drug delivery. It could be used to study the structure and properties of amines and to develop new drug delivery systems. It could also be used to study the mechanism of action of drugs and to develop new drugs. Additionally, further research could be done to explore the biochemical and physiological effects of 1-benzyl-5,5-diethylpyrrolidin-3-amine and its potential therapeutic applications.
Synthesis Methods
1-benzyl-5,5-diethylpyrrolidin-3-amine can be synthesized from diethylpyrrolidin-3-amine (DEPPA) by treating it with benzyl bromide under basic conditions. The reaction is carried out in a solvent such as dichloromethane and is catalyzed by a base such as potassium carbonate. The reaction is exothermic and the product is recovered by extraction with an organic solvent. The purity of the product can be determined by thin-layer chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-5,5-diethylpyrrolidin-3-amine involves the reaction of benzylamine with 3-diethylaminopropionitrile followed by reduction of the resulting imine.", "Starting Materials": ["Benzylamine", "3-Diethylaminopropionitrile", "Sodium borohydride", "Methanol", "Water"], "Reaction": [ "Step 1: Dissolve benzylamine and 3-diethylaminopropionitrile in methanol.", "Step 2: Add sodium borohydride to the reaction mixture and stir for several hours at room temperature.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent.", "Step 4: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2731014-17-6 |
Molecular Formula |
C15H24N2 |
Molecular Weight |
232.4 |
Purity |
95 |
Origin of Product |
United States |
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